Cas no 706-03-6 (β-(Benzylamino)propionitrile)

• Product Name: β-(Benzylamino)propionitrile
• CAS No: 706-03-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD00001955
• CID: 82999
• PubChem ID: 24850672
• Update Time: 2025-10-12

β-(Benzylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylamino)propionitrile
• 3-(Benzylamino)propanenitrile
• β-(Benzylamino)propionitrile
• MFCD00001955
• 3-benzylamino-propionitrile
• InChI=1/C10H12N2/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6,12H,4,8-9H2
• 3-(N-benzylamino)propionitrile
• SY100989
• EN300-49127
• beta-cyanoethylbenzylamine
• N-Benzyl-2-cyanoethylamine
• NCIOpen2_000834
• SCHEMBL421501
• DTXSID20220889
• AKOS004910576
• CHEMBL4562701
• Propionitrile, 3-(benzylamino)-
• STR04770
• Propanenitrile, 3-((phenylmethyl)amino)-
• 3-(phenylmethylamino)propanenitrile
• NS00037069
• 3-(benzylamino)-propionitrile
• 3-(benzylamino) propionitrile
• Propanenitrile, 3-[(phenylmethyl)amino]-
• 706-03-6
• EINECS 211-890-7
• 3-(Benzylamino)propanenitrile #
• SB75951
• 3-(Benzylamino)propionitrile, 97%
• beta-(Benzylamino)propionitrile
• N-(2-Cyanoethyl)benzylamine
• AI3-20448
• MWTGBAURSCEGSL-UHFFFAOYSA-
• .beta.-(Benzylamino)propionitrile
• BBL023619
• STK864417
• b-(Benzylamino)propionitrile

• MDL： MFCD00001955
• Inchi： 1S/C10H12N2/c11-7-4-8-12-9-10-5-2-1-3-6-10/h1-3,5-6,12H,4,8-9H2
• InChI Key： MWTGBAURSCEGSL-UHFFFAOYSA-N
• SMILES： N(CCC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 160.10000
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless clear liquid.
• Density: 1.024 g/mL at 25 °C(lit.)
• Boiling Point: 276.13°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5308(lit.)
• Solubility: Soluble in DMSO.
• PSA: 35.82000
• LogP: 2.08078
• Solubility: Not determined

β-(Benzylamino)propionitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on β-(Benzylamino)propionitrile

Recent Advances in the Study of β-(Benzylamino)propionitrile (CAS: 706-03-6): A Comprehensive Research Brief

β-(Benzylamino)propionitrile (CAS: 706-03-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the optimization of synthetic routes for β-(Benzylamino)propionitrile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis method using catalytic hydrogenation under mild conditions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, recent research has uncovered interesting pharmacological properties of β-(Benzylamino)propionitrile. A team at the University of Cambridge reported in Nature Chemical Biology that this compound exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative pathways. While the exact mechanism of action requires further elucidation, these findings suggest potential applications in the treatment of neurological disorders such as Alzheimer's disease.

The compound's structural features have also attracted attention in drug design. Its unique combination of a benzyl group and nitrile functionality makes it a versatile building block for medicinal chemistry. Several research groups have successfully incorporated β-(Benzylamino)propionitrile into more complex molecules with enhanced biological activity and improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of β-(Benzylamino)propionitrile-based therapeutics. Current research is addressing issues related to bioavailability and target specificity. Recent advances in prodrug strategies and targeted delivery systems may provide solutions to these challenges, as evidenced by preliminary results presented at the 2023 American Chemical Society National Meeting.

Looking forward, the research community anticipates that β-(Benzylamino)propionitrile will continue to be an important compound in chemical biology research. Its dual role as both a potential therapeutic agent and a valuable synthetic intermediate positions it as a compound of significant interest for both academic and industrial researchers. Future studies are expected to focus on structure-activity relationship optimization and the development of derivatives with improved pharmacological profiles.